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Introduction
Nitron (1,4-diphenyl-3-anilino-1,2,4-triazolium) is a gravimetric reagent used for the quantitative

determination of nitric acid and other nitrate-containing compounds. The method relies on the

formation of a sparingly soluble salt, Nitron nitrate, upon the reaction of Nitron with nitrate ions

in an acidic solution. This application note provides a detailed protocol for the use of Nitron in

the gravimetric analysis of nitric acid, including reagent preparation, experimental procedures,

and calculation of results.

Principle of the Method
The quantification of nitric acid using Nitron is a gravimetric analysis technique. The

fundamental principle involves the precipitation of nitrate ions (NO₃⁻) from a solution by adding

a solution of Nitron. Nitron, a large organic molecule, reacts with the nitrate ion to form a

precipitate of Nitron nitrate (C₂₀H₁₆N₄·HNO₃), which has low solubility in water, especially at

colder temperatures.[1] The precipitate is then filtered, washed, dried, and weighed. The mass

of the nitric acid in the original sample is then calculated based on the stoichiometry of the

reaction and the mass of the precipitate.
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For accurate calculations in the gravimetric analysis of nitric acid using Nitron, the following

quantitative data are essential.

Parameter Value Source/Calculation

Molecular Formula of Nitron C₂₀H₁₆N₄ [2]

Molecular Weight of Nitron 312.38 g/mol [1][3]

Molecular Formula of Nitric

Acid
HNO₃ N/A

Molecular Weight of Nitric Acid 63.01 g/mol Calculated

Molecular Formula of Nitron

Nitrate
C₂₀H₁₆N₄·HNO₃ [1]

Molecular Weight of Nitron

Nitrate
375.39 g/mol Calculated (312.38 + 63.01)

Gravimetric Factor (Nitric

Acid/Nitron Nitrate)
0.1678 Calculated (63.01 / 375.39)

Experimental Protocols
Preparation of the Nitron Reagent (10% in 5% Acetic
Acid)
Materials:

Nitron (C₂₀H₁₆N₄)

Glacial Acetic Acid (CH₃COOH)

Deionized Water

Volumetric flask (100 mL)

Heating plate or water bath

Filtration apparatus (e.g., Buchner funnel, filter paper)

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://nitrate.com/sites/default/files/Method%20for%20Nitrate%20Reductase%20Nitrate-Nitrogen%20Analysis_0.pdf
https://tools.thermofisher.com/content/sfs/manuals/IFU21239.pdf
https://hardydiagnostics.com/media/assets/product/documents/NitrateReagent.pdf
https://tools.thermofisher.com/content/sfs/manuals/IFU21239.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15349187?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Amber glass bottle for storage

Procedure:

In a 100 mL volumetric flask, dissolve 10 g of Nitron in approximately 80 mL of 5% acetic

acid.[1]

To prepare the 5% acetic acid solution, dilute 5 mL of glacial acetic acid with 95 mL of

deionized water.

Gently warm the mixture on a heating plate or in a water bath to facilitate the dissolution of

the Nitron.[1]

Once the Nitron is completely dissolved, allow the solution to cool to room temperature.

Filter the solution to remove any impurities.[1]

Transfer the clear filtrate to an amber glass bottle for storage. The reagent should be stored

in a cool, dark place.

Protocol for the Gravimetric Determination of Nitric Acid
Materials:

Sample containing an unknown quantity of nitric acid

Nitron reagent (10% in 5% acetic acid)

Dilute Sulfuric Acid (H₂SO₄) (e.g., 5%)

Ice-cold deionized water

Beakers (250 mL)

Gooch crucible or sintered glass crucible

Filtration apparatus (vacuum flask, tubing)

Drying oven
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Desiccator

Analytical balance

Procedure:

a. Sample Preparation:

Accurately weigh a sample containing approximately 0.1 to 0.15 g of nitrate.

Dissolve the sample in 80-100 mL of deionized water in a 250 mL beaker.

b. Precipitation:

Heat the sample solution to boiling.[1]

Add a few drops of dilute sulfuric acid to acidify the solution.[1]

Add 10-12 mL of the prepared Nitron reagent to the hot solution while stirring continuously.[1]

Allow the solution to cool slowly to room temperature. The Nitron nitrate will precipitate as

fine, needle-like crystals.[1]

To ensure maximum precipitation, place the beaker in an ice bath for 1-2 hours.[1]

c. Filtration and Washing:

Weigh a clean, dry Gooch crucible or sintered glass crucible.

Filter the cold solution containing the precipitate through the pre-weighed crucible using

gentle suction.

Wash the precipitate with several small portions (3-4 mL each) of ice-cold deionized water.[1]

It is crucial to use minimal amounts of wash water as Nitron nitrate has a slight solubility

even in cold water.[1]

d. Drying and Weighing:
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Dry the crucible containing the precipitate in a drying oven at 105-110 °C for 45-60 minutes.

[1]

After drying, transfer the crucible to a desiccator to cool to room temperature.

Once cooled, weigh the crucible with the dried precipitate on an analytical balance.

Repeat the drying and weighing process until a constant weight is achieved.

Calculation of Nitric Acid Content
The percentage of nitric acid in the sample can be calculated using the following formula:

% Nitric Acid = (Weight of Precipitate (g) × Gravimetric Factor × 100) / Weight of Sample (g)

Where the Gravimetric Factor is 0.1678.

Interferences
It is important to note that several other anions can interfere with the determination of nitrate by

forming precipitates with Nitron. These include:

Bromide (Br⁻)

Iodide (I⁻)

Nitrite (NO₂⁻)

Chromate (CrO₄²⁻)

Chlorate (ClO₃⁻)

Perchlorate (ClO₄⁻)

Thiocyanate (SCN⁻)

Ferrocyanide ([Fe(CN)₆]⁴⁻)

Ferricyanide ([Fe(CN)₆]³⁻)
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Picrate

Oxalate (C₂O₄²⁻)[1]

If any of these interfering ions are present in the sample, they must be removed prior to the

addition of the Nitron reagent.
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Caption: Experimental workflow for the quantification of nitric acid using Nitron.
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Product
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Caption: Reaction of Nitron with nitric acid to form Nitron nitrate precipitate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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